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Compound of Interest

Compound Name: Daporinad

Cat. No.: B1663336

Daporinad (FK866) Technical Support Center

Welcome to the technical support center for Daporinad (FK866). This resource is designed to
assist researchers, scientists, and drug development professionals in overcoming common
challenges associated with the handling and use of FK866, with a particular focus on resolving
solubility issues.

Frequently Asked Questions (FAQSs)

Q1: What is Daporinad (FK866) and what is its mechanism of action?

Al: Daporinad (FK866) is a highly specific and potent non-competitive inhibitor of nicotinamide
phosphoribosyltransferase (NAMPT).[1][2] NAMPT is the rate-limiting enzyme in the salvage
pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis from nicotinamide.[3][4] By
inhibiting NAMPT, FK866 leads to a gradual depletion of intracellular NAD+ levels.[1][3] This
disruption of NAD+ homeostasis can induce cell cycle arrest, autophagy, and apoptosis in
cancer cells, which often have a high NAD+ turnover.[3][5]

Q2: In which solvents is Daporinad (FK866) soluble?

A2: Daporinad (FK866) is readily soluble in organic solvents such as DMSO, ethanol, and
dimethylformamide (DMF).[1][2] It is sparingly soluble in aqueous buffers.[1] For detailed
solubility data, please refer to Table 1.
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Q3: My Daporinad (FK866) solution in DMSO appears to have a lower solubility than
expected. What could be the cause?

A3: Moisture-absorbing DMSO can significantly reduce the solubility of FK866.[6] It is crucial to
use fresh, anhydrous DMSO to prepare your stock solutions.

Q4: Can | store Daporinad (FK866) in an aqueous solution?

A4: It is not recommended to store FK866 in agueous solutions for more than one day due to
its limited stability and potential for precipitation.[1] Stock solutions in anhydrous DMSO or
ethanol can be stored at -20°C for several months or at -80°C for up to a year.[6][7] To avoid
repeated freeze-thaw cycles, it is advisable to aliquot the stock solutions.[6]

Q5: How does pH affect the solubility of Daporinad (FK866)?

A5: The solubility of FK866 is pH-dependent. While specific data on its solubility at various pH
values is limited in the provided search results, it is known to be sparingly soluble in aqueous
buffers like PBS (pH 7.2).[1][2] Generally, for compounds with basic functional groups, solubility
can increase in acidic conditions, and for those with acidic functional groups, solubility can
increase in basic conditions.

Troubleshooting Guide

Issue 1: Precipitation observed immediately after diluting DMSO stock solution in aqueous cell
culture media.

o Cause: This phenomenon, often called "crashing out,” occurs when the highly concentrated
compound in an organic solvent is rapidly introduced into an aqueous environment where its
solubility is much lower.[8]

e Solution:

o Pre-warm the media: Ensure your cell culture medium is pre-warmed to 37°C before
adding the FK866 stock solution.[8]

o Use an intermediate dilution step: Instead of adding the high-concentration stock directly
to the media, first, create an intermediate dilution of FK866 in pre-warmed media.
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o Slow, drop-wise addition: Add the DMSO stock solution drop-by-drop to the vortexing or
swirling culture medium.[9][10] This gradual dilution facilitates better mixing and
dispersion.

o Limit final DMSO concentration: Ensure the final concentration of DMSO in your cell
culture medium is non-toxic to your cells, typically < 0.5%.

Issue 2: The Daporinad (FK866) powder is difficult to dissolve in DMSO.

e Cause: The compound may require energy to fully dissolve.

e Solution:
o Sonication: Use an ultrasonic bath to aid in the dissolution of FK866.[7][11]
o Warming: Gently warm the solution at 37°C for about 10 minutes.[7]
o Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Issue 3: Inconsistent experimental results with Daporinad (FK866) treatment.

o Cause: This could be due to incomplete dissolution or precipitation of the compound, leading
to an inaccurate final concentration.

e Solution:

o Visual Inspection: Before each experiment, carefully inspect your prepared FK866
solutions for any signs of precipitation.

o Prepare Fresh Working Solutions: Always prepare fresh working solutions from your stock
for each experiment to ensure consistency and avoid degradation.[1]

o Solubility Test: If you continue to face issues, consider performing a simple solubility test in
your specific cell culture medium to determine the maximum soluble concentration under
your experimental conditions.

Data Presentation
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Table 1: Solubility of Daporinad (FK866) in Various Solvents

Molar
Solvent Solubility (mg/mL) Concentration Source(s)
(mM)
DMSO >19.6to 257.5 >50to 657.71 (217111 1][12][13]
Ethanol 49.6 to 100 100 to 183.9 [11[21[71111]
DMF 40 - [1]12]
Water < 0.1 (insoluble) - [12][13]
Ethanol:PBS (pH 7.2)
~0.5 - [1](2]
(1:2)
10% DMSO + 90%
0.1 0.26 [11]

Saline

Note: Solubility can vary between different batches of the compound and is dependent on
factors such as temperature and the purity of the solvent.

Experimental Protocols
Protocol 1: Preparation of Daporinad (FK866) Stock
Solution

o Materials: Daporinad (FK866) powder, anhydrous DMSO or 100% ethanol, sterile
microcentrifuge tubes.

e Procedure: a. Equilibrate the vial of FK866 powder to room temperature before opening. b.
To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO or
ethanol. For example, to a 1 mg vial of FK866 (MW: 391.5 g/mol ), add 255.4 pL of solvent.
c. To aid dissolution, gently warm the vial at 37°C for 10-15 minutes and/or sonicate in an
ultrasonic bath.[7] d. Vortex the solution until the compound is completely dissolved. e.
Aliquot the stock solution into single-use sterile tubes to avoid repeated freeze-thaw cycles.
f. Store the aliquots at -20°C or -80°C.
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Protocol 2: Preparation of Working Solutions for In Vitro

Cell Culture Experiments
o Materials: FK866 stock solution (e.g., 10 mM in DMSO), pre-warmed (37°C) complete cell

culture medium.

e Procedure: a. Thaw an aliquot of the FK866 stock solution at room temperature. b. Perform
serial dilutions of the stock solution in pre-warmed cell culture medium to achieve the desired
final concentrations. c. Add the FK866 stock solution drop-wise to the medium while gently
swirling to ensure rapid and even dispersion. d. Ensure the final DMSO concentration is
below the toxic level for your specific cell line (typically < 0.5%). e. Visually inspect the final
working solution for any signs of precipitation before adding it to the cells. f. Always include a
vehicle control (medium with the same final concentration of DMSO) in your experiments.

Protocol 3: Preparation of Daporinad (FK866)
Formulation for In Vivo Studies

Note: The following is an example formulation and may require optimization for your specific

animal model and administration route.
o Materials: FK866 powder, DMSO, PEG300, Tween 80, sterile water for injection (or saline).

o Example Formulation (for a 1 mg/mL solution): a. Dissolve FK866 in DMSO to make a
concentrated stock (e.g., 20 mg/mL). b. In a sterile tube, add 50 pL of the 20 mg/mL FK866
stock solution to 400 pL of PEG300. c. Mix thoroughly until the solution is clear. d. Add 50 pL
of Tween 80 to the mixture and mix until clear. e. Add 500 pL of sterile water or saline to
bring the total volume to 1 mL. f. This formulation should be prepared fresh before each use

and administered immediately.[6]

Another reported vehicle for in vivo studies consists of 45% propylene glycol, 5% Tween 80,

and sterile water.[5][14]

Visualizations
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Caption: Mechanism of action of Daporinad (FK866).
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Caption: Experimental workflow for using Daporinad (FK866).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.medchemexpress.com/FK866.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9688551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9688551/
https://www.benchchem.com/product/b1663336#how-to-solve-daporinad-fk866-solubility-issues
https://www.benchchem.com/product/b1663336#how-to-solve-daporinad-fk866-solubility-issues
https://www.benchchem.com/product/b1663336#how-to-solve-daporinad-fk866-solubility-issues
https://www.benchchem.com/product/b1663336#how-to-solve-daporinad-fk866-solubility-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

